1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate
Overview
Description
1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized through various methods and has been found to exhibit promising results in various studies.
Mechanism of Action
The mechanism of action of 1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate involves the inhibition of various enzymes and proteins that are involved in the progression of diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory mediators. It also inhibits the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. The compound has also been found to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of various cellular processes.
Biochemical and Physiological Effects:
1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been found to exhibit various biochemical and physiological effects. The compound has been found to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to induce apoptosis in cancer cells and inhibit the replication of viruses. The compound has been found to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has several advantages for lab experiments. The compound is readily available and can be synthesized through various methods. It exhibits high purity and stability, which makes it suitable for long-term storage. However, the compound also has limitations for lab experiments. It has low solubility in water, which makes it difficult to administer in vivo. It also exhibits poor bioavailability, which limits its therapeutic efficacy.
Future Directions
There are several future directions for the research on 1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate. One of the potential directions is to develop novel formulations that improve the solubility and bioavailability of the compound. Another direction is to study the compound's potential use in the treatment of other diseases such as diabetes and cardiovascular diseases. The compound's mechanism of action can also be further elucidated through structural studies and molecular modeling. Additionally, the compound can be studied for its potential use in combination therapy with other drugs to improve therapeutic efficacy.
Conclusion:
1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate is a promising chemical compound that has potential therapeutic applications. It has been synthesized through various methods and has been extensively studied for its anti-inflammatory, anti-cancer, and anti-viral properties. The compound's mechanism of action involves the inhibition of various enzymes and proteins that are involved in the progression of diseases. It exhibits various biochemical and physiological effects and has advantages and limitations for lab experiments. There are several future directions for the research on 1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate, which can improve our understanding of its potential therapeutic applications.
Scientific Research Applications
1-(4-ethylbenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been found to inhibit the activity of various enzymes and proteins that are involved in the progression of these diseases.
properties
IUPAC Name |
1-[(4-ethylphenyl)methyl]-4-naphthalen-2-ylsulfonylpiperazine;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O2S.C2H2O4/c1-2-19-7-9-20(10-8-19)18-24-13-15-25(16-14-24)28(26,27)23-12-11-21-5-3-4-6-22(21)17-23;3-1(4)2(5)6/h3-12,17H,2,13-16,18H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IELHYLOWULHLFL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Ethylphenyl)methyl]-4-naphthalen-2-ylsulfonylpiperazine;oxalic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.